4-(2-Dimethylamino-ethoxy)-3-formyl-benzeneboronic acid

• Molecular Formula: C11H16BNO4
• Molecular Weight: 237.06 g/mol
• IUPAC Name: [4-[2-(dimethylamino)ethoxy]-3-formylphenyl]boronic acid
• InChI: InChI=1S/C11H16BNO4/c1-13(2)5-6-17-11-4-3-10(12(15)16)7-9(11)8-14/h3-4,7-8,15-16H,5-6H2,1-2H3
• InChI Key: GSXUXJSKNUCGEJ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(C=C1)OCCN(C)C)C=O)(O)O

Description

4-(2-Dimethylamino-ethoxy)-3-formyl-benzeneboronic acid is a useful research compound. Its molecular formula is C11H16BNO4 and its molecular weight is 237.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of [2-(4-bromo-2-[1,3]dioxan-2-yl-phenoxy)-ethyl]-dimethyl-amine (15 mmol) in dry THF (100 mL) was cooled to −78° C. and added n-BuLi (16.5 mmol) dropwise. The reaction was left for 30 min at −78° C. and added triisopropyl borate (22.5 mmol). The reaction was heated to room temperature, was added 2M HCl (aq, 50 mL) and was left for an additional, hour. The mixture was added 1M Na2CO3 to neutral pH and was extracted with EtOAc. The organic phase was washed with water, dried (Na2SO4) and evaporated in vacuo. Addition of EtOAc afforded beige crystals that was filtered of and was used without further purification.